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Executive Summary

5-Phenylcinnoline (IUPAC: 5-phenylcinnoline) is a substituted 1,2-benzodiazine (cinnoline)
where a phenyl group is attached at the C5 position—the "peri" position relative to the
heterocyclic ring fusion. Unlike the more common 3- and 4-substituted isomers, which are
readily accessed via classical Richter or Widman-Stoermer cyclizations, the 5-phenyl isomer
represents a sterically congested and synthetically challenging scaffold. It serves as a critical
bioisostere for 5-phenylquinoline and 1-phenylnaphthalene in medicinal chemistry, offering
altered polarity and hydrogen-bond accepting capabilities due to the N=N moiety.

This guide outlines the specific chemical identity, a validated Pd-catalyzed synthetic route to
overcome historical synthetic barriers, and the structural properties relevant to drug design.

Chemical Identity & Nomenclature

The unambiguous identification of 5-phenylcinnoline requires precise adherence to IUPAC
numbering, particularly distinguishing it from the benzo[c]cinnoline system.
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Attribute Detail

IUPAC Name 5-Phenylcinnoline

5-Phenyl-1,2-benzodiazine; 5-Phenyl-1,2-

Common Synonyms o )
naphthyridine (archaic)

) Not widely listed in commercial catalogs;
CAS Registry Number )
Custom Synthesis Target

Molecular Formula C14H10N2
Molecular Weight 206.24 g/mol
SMILES clccececl-c2ccec3cinnc23

(Predicted) WCZVZNOTHYJIEI-UHFFFAOY SA-

InChl Ke
Y N (Base core modified)

Structural Numbering

The cinnoline ring is numbered starting from the nitrogen atom at the 1-position. The 5-position
is the first carbon of the carbocyclic ring adjacent to the ring fusion (C4a).

5-Phenylcinnoline Structure
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Figure 1: IUPAC numbering of the cinnoline core. The Phenyl group is attached at C5.
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Synthetic Pathways
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Historically, the synthesis of 5-substituted cinnolines was difficult because direct cyclization
(e.g., Richter synthesis) typically directs substituents to the 3, 4, or 8 positions. The most robust
modern protocol utilizes Palladium-catalyzed cross-coupling (Suzuki-Miyaura) on a pre-
functionalized halogenated cinnoline.

Protocol: Suzuki-Miyaura Cross-Coupling

This protocol targets the coupling of 5-chlorocinnoline or 5-bromocinnoline with phenylboronic
acid.

Reagents:

e Substrate: 5-Chlorocinnoline (Synthesized via separation of 5/7-chloro isomers from 3-
chlorophenylhydrazone cyclization).

Coupling Partner: Phenylboronic acid (1.2 equiv).

Catalyst: Pd(dppf)Clz[1]-CH2CIz (3-5 mol%) or Pd(PPhs)a.

Base: K2COs (2.0 equiv) or Cs2COs.

Solvent: 1,4-Dioxane/Water (4:1) or DME/Water.
Step-by-Step Methodology:

o Degassing: Charge a reaction vial with 5-chlorocinnoline (1.0 mmol), phenylboronic acid (1.2
mmol), and K2COs (2.0 mmol). Evacuate and backfill with Argon (3x).

e Solvation: Add degassed 1,4-dioxane (5 mL) and water (1.2 mL).
e Catalysis: Add Pd(dppf)Clz (0.05 mmol) under positive Argon pressure.

o Reaction: Seal the vessel and heat to 90°C for 12—-16 hours. Monitor by TLC/LC-MS for
consumption of the halide.

e Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na2S0Oa.[2]
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 Purification: Flash column chromatography (SiOz). Cinnolines are polar; use a gradient of
Hexanes:EtOAc (starting 80:20 to 50:50).

Transmetallation &
Reductive Elim

5-Phenylcinnoline

Pd-Oxidative
Addition Complex

5-Chlorocinnoline Oxidative Addn
(or 5-Bromo)
-

Figure 2: Suzuki-Miyaura coupling route to 5-phenylcinnoline.
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Physicochemical & Structural Profile

Understanding the electronic properties of 5-phenylcinnoline is essential for its application as
a bioisostere.

Electronic Distribution[7]

o Basicity: Cinnoline (pKa ~2.3) is less basic than quinoline (pKa ~4.9) due to the inductive
effect of the second nitrogen (N2) on the lone pair of N1. The 5-phenyl substituent exerts a
steric effect that may slightly twist the ring, but the electronic withdrawal is minimal compared
to nitro- or halo-substituents.

 Lipophilicity (LogP): The addition of a phenyl group significantly increases lipophilicity.
o Cinnoline LogP: ~1.3
o 5-Phenylcinnoline Predicted LogP: 3.2 — 3.5.

o Steric Clash: The "peri" interaction between the phenyl ring at C5 and the proton at C4
creates steric strain. This forces the phenyl ring to rotate out of planarity with the cinnoline
core, reducing Tt-1t conjugation compared to the 3-phenyl isomer.
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Value
Property . Relevance
(Predicted/Observed)

Extended conjugation (azo-like

Appearance Yellow to Orange solid
character).
Interaction with Ser/Thr
H-Bond Acceptors 2 (N1, N2) ) S
residues in binding pockets.
Obligate acceptor; requires
H-Bond Donors 0
protonated partner.
) Good blood-brain barrier
Topological PSA ~25.8 A2

permeability potential.

Medicinal Chemistry Applications

5-Phenylcinnoline is primarily utilized in Structure-Activity Relationship (SAR) studies as a
scaffold hop from quinolines or isoquinolines.

» Bioisosterism: Replacing a CH group in 5-phenylquinoline with a Nitrogen atom (to make 5-
phenylcinnoline) lowers the pKa and introduces a new hydrogen bond acceptor vector
without significantly changing the molecular volume.

» Kinase Inhibition: Cinnoline derivatives are frequent cores in kinase inhibitors (e.g., c-Met,
VEGFR). The 5-phenyl group can access hydrophobic pockets (Gatekeeper residues) that
are sterically restricted for other isomers.

« Intercalation: While the non-planar twist (due to C4-C5 peri-strain) reduces DNA intercalation
affinity compared to planar 3-phenylcinnolines, it increases selectivity for globular protein
binding sites.

References

e Cinnoline Chemistry Overview:Science of Synthesis, Vol 16.9 (Cinnolines). Georg Thieme
Verlag.[2] (Discusses general synthesis of chlorocinnolines).
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e Suzuki Coupling Methodology: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-
Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
Link

» Biological Activity of Cinnolines: Lewgowd, W., & Stanczak, A. (2007).[3] Cinnoline
Derivatives with Biological Activity. Archiv der Pharmazie, 340(2), 65-80. (Review of
biological properties of the scaffold).

¢ Isomer Separation:Atkinson, C. M., & Sharpe, C. J. (1959).[4] Cinnolines. Part IV. The
preparation of 5-, 6-, 7-, and 8-chlorocinnolines. Journal of the Chemical Society, 3040-3046.
(Foundational work on isolating the 5-chloro precursor).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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